Cas no 82204-44-2 (2-Methoxy-a-oxo-benzenepropanoic Acid)

• Product Name: 2-Methoxy-a-oxo-benzenepropanoic Acid
• CAS No: 82204-44-2
• MF: C₁₀H₁₀O₄
• MW: 194.184003353119
• CID: 2855753
• PubChem ID: 12858550
• Update Time: 2025-09-23

2-Methoxy-a-oxo-benzenepropanoic Acid Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, 2-Methoxy-.alpha.-oxo-
• 2-Methoxy-a-oxo-benzenepropanoic acid
• 2-Methoxy-a-oxo-benzenepropanoic Acid

• Inchi： 1S/C10H10O4/c1-14-9-5-3-2-4-7(9)6-8(11)10(12)13/h2-5H,6H2,1H3,(H,12,13)
• InChI Key： WVDSVSHMWAOGLS-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1OC)C(=O)C(=O)O

Computed Properties

• Exact Mass: 194.05790880g/mol
• Monoisotopic Mass: 194.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• Color/Form: NA
• Density: 1.3±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 328.8±25.0 °C at 760 mmHg
• Flash Point: 173.5±19.9 °C

2-Methoxy-a-oxo-benzenepropanoic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpyruvic acid derivatives